1-[3-(3-nitrophenoxy)propyl]piperidine hydrochloride

• IUPAC Name: 1-[3-(3-nitrophenoxy)propyl]piperidine;hydrochloride
• InChI: InChI=1S/C14H20N2O3.ClH/c17-16(18)13-6-4-7-14(12-13)19-11-5-10-15-8-2-1-3-9-15;/h4,6-7,12H,1-3,5,8-11H2;1H
• InChI Key: RIQVLALHZIEZRT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCOC2=CC=CC(=C2)[N+](=O)[O-].Cl
• Molecular Formula: C14H21ClN2O3
• Molecular Weight: 300.78 g/mol

Description

1-[3-(3-nitrophenoxy)propyl]piperidine hydrochloride, also known as JNJ-7925476, is a small molecule inhibitor that is used in scientific research to study the role of certain proteins in various cellular processes. This compound has been found to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases. In

Mechanism of Action

The mechanism of action of 1-[3-(3-nitrophenoxy)propyl]piperidine hydrochloride involves the inhibition of protein kinase CK2 and transcription factor NF-κB. CK2 is a serine/threonine kinase that plays a role in cell growth and survival. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immune response. By inhibiting the activity of these proteins, this compound can reduce cell growth, inflammation, and immune response.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. It has also been shown to reduce inflammation and immune response in animal models. However, the exact mechanism by which this compound produces these effects is not fully understood.

Advantages and Limitations for Lab Experiments

1-[3-(3-nitrophenoxy)propyl]piperidine hydrochloride has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to have high potency and selectivity for its target proteins. However, this compound also has some limitations. It may have off-target effects on other proteins, which can complicate data interpretation. Additionally, its effects may vary depending on the cell type or disease model being studied.

Future Directions

There are several future directions for research on 1-[3-(3-nitrophenoxy)propyl]piperidine hydrochloride. One area of interest is the development of new therapies for cancer and inflammation based on the inhibition of CK2 and NF-κB. Researchers are also exploring the potential of this compound in other disease models, such as Alzheimer's disease and autoimmune disorders. Additionally, there is ongoing research to optimize the synthesis and formulation of this compound for improved efficacy and safety.

Scientific Research Applications

1-[3-(3-nitrophenoxy)propyl]piperidine hydrochloride is primarily used in scientific research to study the role of certain proteins in various cellular processes. This compound has been found to inhibit the activity of several proteins, including the protein kinase CK2 and the transcription factor NF-κB. These proteins play important roles in cell growth, differentiation, and survival, making them potential targets for cancer and inflammation therapy. By inhibiting the activity of these proteins, researchers can better understand their role in disease and develop new therapies to target them.